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Compound of Interest

Compound Name: lodoacetyl chloride

Cat. No.: B104761

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety protocols, handling procedures,
and storage requirements for iodoacetyl chloride. Adherence to these guidelines is essential
to ensure the safety of laboratory personnel and the integrity of research outcomes.

Chemical Identification and Physical Properties

lodoacetyl chloride is a highly reactive acyl halide used in various biochemical research
applications.[1][2][3] Its hazardous nature necessitates a thorough understanding of its
properties.

Property Value Reference
CAS Number 38020-81-4 [1][41[5]
Molecular Formula C2H:2CIIO [1][41[6]
Molecular Weight 204.39 g/mol [11[4116]
Density 2.28 g/cm? (1116171
Boiling Point 48-50 °C at 12 mmHg [11[7]
Appearance Liquid [8]
Solubility Miscible with water (reacts) [1][5]
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Safety Hazards and GHS Classification

lodoacetyl chloride is classified as a hazardous substance and requires stringent safety

measures.

Hazard Classification

Category

Hazard Statement

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[1][8]

Serious Eye Damage/Eye

H318: Causes serious eye

o Category 1
Irritation damage.[1]
o H301 + H311 + H331: Toxic if
Acute Toxicity (Oral, Dermal, ) ) )
Category 3 swallowed, in contact with skin

Inhalation)

or if inhaled.

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

May cause respiratory
irritation.[9][10]

Signal Word: Danger[1][8]

Key Hazards:

o Causes severe burns to the skin, eyes, and mucous membranes.[8][9]

o Contact with water liberates toxic gas.[1][8][9]

 Toxic if ingested, inhaled, or absorbed through the skin.

e Light and moisture sensitive.[1][5][9]

o Thermal decomposition can release irritating and toxic gases and vapors, including carbon

monoxide, carbon dioxide, and hydrogen halides.[8][9]

Handling Precautions

Strict adherence to the following handling procedures is mandatory to minimize exposure and

ensure safety.
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Engineering Controls

Chemical Fume Hood: All work with iodoacetyl chloride must be conducted in a properly
functioning chemical fume hood.[8][9]

Ventilation: Ensure adequate ventilation to keep airborne concentrations low.[8]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[9]

Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles and a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[9]

Skin Protection:

o Wear appropriate protective gloves (consult manufacturer for specific material
compatibility and breakthrough times).[9][11]

o Wear protective clothing to prevent skin exposure.[9]
o Contaminated clothing should be removed immediately and washed before reuse.[9]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
for acid gases and particulates.[9]

General Handling Practices

e Avoid contact with skin, eyes, and clothing.[8][9]

e Do not breathe mist, vapors, or spray.[3][9]

e Do not ingest.[8][9]

e Wash hands thoroughly after handling.[8][9]
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» Do not eat, drink, or smoke in areas where iodoacetyl chloride is handled.

e Avoid contact with water and moisture.[3][9]

Storage Requirements

Proper storage of iodoacetyl chloride is crucial to maintain its stability and prevent hazardous

reactions.

Storage Condition

Requirement

Store in a dry, cool, and well-ventilated place.[8]

Location [9] Designate a "Corrosives area" for storage.[8]
[°]

Container Keep containers tightly closed.[8][9]
Atmosphere Store under an inert gas, such as nitrogen.[8][9]
Protection Protect from light and moisture.[5][8][9]
Temperature Keep refrigerated.[12][13]

] Store in a locked-up area accessible only to
Security

authorized personnel.[9]

Incompatible Materials

Strong oxidizing agents[1][9]

Bases[1][9]

Water[1][9]

Alcohols[14]

Amines[15]

Metals[15]
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving iodoacetyl

chloride.

First Aid Measures

Exposure Route First Aid Protocol

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[9]
Eye Contact ]

Remove contact lenses if present and easy to

do.[9] Seek immediate medical attention.[9]

Immediately take off all contaminated clothing.
[9] Wash off with plenty of water for at least 15

Skin Contact ) ) . . .
minutes.[9] Seek immediate medical attention.

[9]

Remove to fresh air.[9] If not breathing, give

artificial respiration.[9] Do not use mouth-to-

Inhalation . . : .
mouth resuscitation.[9] Seek immediate medical
attention.[9]

Do NOT induce vomiting.[8][9] Rinse mouth with
) water.[9] Never give anything by mouth to an
Ingestion

unconscious person.[8] Seek immediate medical

attention.[9]

Spill and Leak Procedures

Evacuation: Evacuate personnel to a safe area.[3]
Ventilation: Ensure adequate ventilation.[8]

Containment: Absorb the spill with inert, non-combustible material such as dry sand or earth.
[8][9] Do not use combustible materials like sawdust.[16]

Cleanup: Collect the absorbed material into a suitable, closed container for disposal.[8][9] Do
not expose the spill to water.[9]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b104761?utm_src=pdf-body
https://www.benchchem.com/product/b104761?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04428~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2011:29:06~~Iodoacetyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04428~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2011:29:06~~Iodoacetyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04428~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2011:29:06~~Iodoacetyl%20chloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04428~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2011:29:06~~Iodoacetyl%20chloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04428~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2011:29:06~~Iodoacetyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04428~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2011:29:06~~Iodoacetyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0442806&productDescription=IODOACETYL+CHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o PPE: Wear appropriate personal protective equipment during cleanup.[8]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), dry sand, or alcohol-
resistant foam.[8][9]

» Unsuitable Extinguishing Media: Do not use water, as it reacts with iodoacetyl chloride to
liberate toxic gas.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][9]

Disposal Considerations

Dispose of iodoacetyl chloride and its containers in accordance with all applicable local,
regional, and national regulations.[8][9] Waste is classified as hazardous.[8] Do not empty into
drains.[9]

Logical Workflow for Safe Handling

The following diagram illustrates the critical workflow for the safe handling of iodoacetyl
chloride from receipt to disposal.
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Caption: Workflow for safe iodoacetyl chloride handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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